Cas no 63055-06-1 (5-chloro-4-hydroxy-3-methoxy-2-nitrobenzaldehyde)

• Product Name: 5-chloro-4-hydroxy-3-methoxy-2-nitrobenzaldehyde
• CAS No: 63055-06-1
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• CID: 958610
• PubChem ID: 262338
• Update Time: 2025-04-19

5-chloro-4-hydroxy-3-methoxy-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-hydroxy-3-methoxy-2-nitrobenzaldehyde
• 2-Chloro-4-formyl-5-nitro-6-methoxyphenol
• 5-Chlor-2-nitro-vanillin
• 5-Chlor-4-hydroxy-3-methoxy-2-nitro-benzaldehyd
• 5-chloro-4-hydroxy-2-nitro-3-anisaldehyde
• 5-chloro-4-hydroxy-3-methoxy-2-nitro-benzaldehyde
• AC1L67A3
• AC1Q3LL5
• AG-K-87325
• AR-1G7794
• benzaldehyde, 5-chloro-4-hydroxy-3-methoxy-2-nitro-
• CTK5B7309
• NSC95794
• InChI=1/C8H6ClNO5/c1-15-8-6(10(13)14)4(3-11)2-5(9)7(8)12/h2-3,12H,1H
• NSC-95794
• 63055-06-1
• DTXSID70294313

• Inchi： 1S/C8H6ClNO5/c1-15-8-6(10(13)14)4(3-11)2-5(9)7(8)12/h2-3,12H,1H3
• InChI Key： DMAJHEIMECUVEK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C(=C(C=1O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.99348
• Monoisotopic Mass: 230.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.571
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.638
• PSA: 89.67
• LogP: 2.29810